Cas no 2098143-80-5 (1-methyl-3-(thiophen-3-yl)-1H-pyrazole-4-carbonitrile)

• Product Name: 1-methyl-3-(thiophen-3-yl)-1H-pyrazole-4-carbonitrile
• CAS No: 2098143-80-5
• MF: C₉H₇N₃S
• MW: 189.236979722977
• CID: 5725625
• PubChem ID: 121213467
• Update Time: 2025-10-22

1-methyl-3-(thiophen-3-yl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2098143-80-5
• 1-methyl-3-thiophen-3-ylpyrazole-4-carbonitrile
• 1-methyl-3-(thiophen-3-yl)-1H-pyrazole-4-carbonitrile
• starbld0020803
• F2198-4976
• AKOS026723935

• Inchi： 1S/C9H7N3S/c1-12-5-8(4-10)9(11-12)7-2-3-13-6-7/h2-3,5-6H,1H3
• InChI Key： KLJFYWBHNYZFSW-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C(C#N)=CN(C)N=1

Computed Properties

• Exact Mass: 189.03606841g/mol
• Monoisotopic Mass: 189.03606841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 69.8Ų

Additional information on 1-methyl-3-(thiophen-3-yl)-1H-pyrazole-4-carbonitrile

Research Brief on 1-methyl-3-(thiophen-3-yl)-1H-pyrazole-4-carbonitrile (CAS: 2098143-80-5): Recent Advances and Applications

The compound 1-methyl-3-(thiophen-3-yl)-1H-pyrazole-4-carbonitrile (CAS: 2098143-80-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This heterocyclic compound, featuring a pyrazole core substituted with a thiophene ring and a nitrile group, exhibits promising biological activities, particularly in the context of kinase inhibition and antimicrobial properties. Recent studies have explored its synthesis, mechanistic insights, and potential as a lead compound for drug development.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 1-methyl-3-(thiophen-3-yl)-1H-pyrazole-4-carbonitrile as a selective inhibitor of cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. The researchers employed a combination of molecular docking and enzymatic assays to demonstrate its high affinity for CDK2 and CDK6, with IC50 values in the nanomolar range. The compound's ability to disrupt cell cycle progression in cancer cell lines, such as MCF-7 and HeLa, was also validated, highlighting its potential as an antitumor agent.

In addition to its anticancer properties, recent research has explored the antimicrobial efficacy of this compound. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its potent activity against drug-resistant strains of Staphylococcus aureus and Escherichia coli. The nitrile moiety was found to enhance membrane permeability, while the thiophene ring contributed to interactions with bacterial enzymes, suggesting a dual mechanism of action. These findings position the compound as a candidate for addressing the growing challenge of antibiotic resistance.

The synthetic pathways for 1-methyl-3-(thiophen-3-yl)-1H-pyrazole-4-carbonitrile have also been optimized in recent work. A 2023 Organic Process Research & Development paper detailed a scalable, one-pot synthesis using palladium-catalyzed cross-coupling reactions, achieving yields exceeding 85%. This advancement addresses previous limitations in large-scale production, paving the way for further preclinical evaluation. Structural analogs derived from this scaffold are now being explored to improve pharmacokinetic properties, such as metabolic stability and oral bioavailability.

Despite these promising developments, challenges remain in translating 1-methyl-3-(thiophen-3-yl)-1H-pyrazole-4-carbonitrile into clinical applications. Toxicity profiling and in vivo efficacy studies are ongoing, with preliminary data indicating a favorable safety margin in rodent models. Future research directions include combinatorial therapies with existing anticancer drugs and structural modifications to enhance target specificity. The compound's versatility underscores its potential as a multifaceted tool in chemical biology and a template for next-generation therapeutics.